Cas no 197565-71-2 (1,3-Benzenediol, 4-(1,2,3-thiadiazol-4-yl)-)

1,3-Benzenediol, 4-(1,2,3-thiadiazol-4-yl)- structure
197565-71-2 structure
Product Name:1,3-Benzenediol, 4-(1,2,3-thiadiazol-4-yl)-
CAS No:197565-71-2
MF:C8H6N2O2S
MW:194.210440158844
CID:1388887
PubChem ID:849364
Update Time:2025-04-20

1,3-Benzenediol, 4-(1,2,3-thiadiazol-4-yl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenediol, 4-(1,2,3-thiadiazol-4-yl)-
    • 4-(thiadiazol-4-yl)benzene-1,3-diol
    • InChI=1/C8H6N2O2S/c11-5-1-2-6(8(12)3-5)7-4-13-10-9-7/h1-4,11-12H
    • 197565-71-2
    • ZAEPNQQYVTYJCP-UHFFFAOYSA-
    • DB-136957
    • 4-(1,2,3-Thiadiazol-4-yl)-1,3-benzenediol
    • Oprea1_064698
    • 4-(1,2,3-THIADIAZOL-4-YL)BENZENE-1,3-DIOL
    • 4-(2,4-dihydroxyphenyl)-1,2,3-thiadiazole
    • DTXSID60357284
    • Inchi: 1S/C8H6N2O2S/c11-5-1-2-6(8(12)3-5)7-4-13-10-9-7/h1-4,11-12H
    • InChI Key: ZAEPNQQYVTYJCP-UHFFFAOYSA-N
    • SMILES: S1C=C(C2C=CC(=CC=2O)O)N=N1

Computed Properties

  • Exact Mass: 194.01508
  • Monoisotopic Mass: 194.01499861g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 94.5Ų

Experimental Properties

  • PSA: 66.24
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